Cas no 2138257-75-5 (2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid)
2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-800699
- 2138257-75-5
- 2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid
- 2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid
-
- Inchi: 1S/C18H32N2O5/c1-11(2)19-15(21)9-14(16(22)23)13-7-8-20(10-12(13)3)17(24)25-18(4,5)6/h11-14H,7-10H2,1-6H3,(H,19,21)(H,22,23)
- InChI Key: FACSXGHARXDZRP-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C(C(=O)O)CC(NC(C)C)=O)C(C)C1)=O
Computed Properties
- Exact Mass: 356.23112213g/mol
- Monoisotopic Mass: 356.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 95.9Ų
2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800699-0.05g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid |
2138257-75-5 | 95% | 0.05g |
$1500.0 | 2024-05-21 | |
| Enamine | EN300-800699-0.1g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid |
2138257-75-5 | 95% | 0.1g |
$1572.0 | 2024-05-21 | |
| Enamine | EN300-800699-0.25g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid |
2138257-75-5 | 95% | 0.25g |
$1642.0 | 2024-05-21 | |
| Enamine | EN300-800699-0.5g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid |
2138257-75-5 | 95% | 0.5g |
$1714.0 | 2024-05-21 | |
| Enamine | EN300-800699-1.0g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid |
2138257-75-5 | 95% | 1.0g |
$1785.0 | 2024-05-21 | |
| Enamine | EN300-800699-2.5g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid |
2138257-75-5 | 95% | 2.5g |
$3501.0 | 2024-05-21 | |
| Enamine | EN300-800699-5.0g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid |
2138257-75-5 | 95% | 5.0g |
$5179.0 | 2024-05-21 | |
| Enamine | EN300-800699-10.0g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid |
2138257-75-5 | 95% | 10.0g |
$7681.0 | 2024-05-21 |
2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid
Introduction to 2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid (CAS No. 2138257-75-5)
2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid, identified by the CAS number 2138257-75-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs. The structural features of this molecule, particularly its piperidine core and the presence of multiple functional groups, contribute to its unique chemical and pharmacological properties.
The molecular structure of 2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid (CAS No. 2138257-75-5) consists of a piperidine ring substituted at the 4-position with a tert-butoxycarbonyl (Boc) protected amine group. Additionally, the 3-position of the piperidine ring is linked to a propanoic acid moiety that is further modified with a propan-2-yl carbamoyl group. This intricate arrangement of functional groups not only imparts specific chemical reactivity but also influences its potential biological interactions.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the Boc group in 2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid (CAS No. 2138257-75-5) suggests that it may serve as a useful intermediate in the synthesis of peptidomimetics or other bioactive molecules. The tert-butoxycarbonyl group is commonly employed in peptide synthesis to protect amine functionalities, allowing for selective modifications during synthetic processes.
The propanoic acid and propan-2-yl carbamoyl groups in the molecule contribute to its solubility and reactivity, making it a versatile building block for medicinal chemists. These functional groups can participate in various chemical reactions, such as condensation reactions with amino acids or other nucleophiles, which are essential steps in drug development. The methyl substituent on the piperidine ring may also influence the compound's pharmacokinetic properties, including its metabolic stability and distribution within biological systems.
Recent studies have highlighted the importance of piperidine derivatives in drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The structural motif present in 2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-y l)carbamoyl]propanoic acid (CAS No. 2138257 -75 -5) aligns well with this trend, as it combines elements known to enhance binding affinity and selectivity. For instance, piperidine rings are frequently found in approved drugs due to their favorable pharmacokinetic profiles and ability to occupy specific binding pockets on target proteins.
One area where this compound shows particular promise is in the development of treatments for neurological disorders. Piperidine derivatives have been investigated for their potential to modulate neurotransmitter systems, making them candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The unique combination of functional groups in 2-{1-[ (Tert-butoxy) carbonyl]-3-methylpiperidin -4 -yl}-3-[ (propan -2 -yl ) carbamoy l]propanoic acid (CAS No. 2138257 -75 -5) may enable it to interact with relevant receptors or enzymes in a way that traditional small molecules cannot.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The protection and deprotection of amine groups are critical steps in the synthesis process, as they determine the reactivity and stability of the intermediate compounds. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), may be employed to streamline the process and improve scalability.
In addition to its potential therapeutic applications, 2-{1-[ (Tert-butoxy) carbony l]-3-methylpiperidin -4 -yl}-3-[ (pro pan -2 -y l ) carbamoy l]pr opanoic acid (CAS No. 2138257 -75 -5) may find utility in research settings as a tool compound for studying enzyme mechanisms or identifying new drug targets. Its structural complexity allows researchers to probe interactions with various biological systems, providing insights into how small molecules can modulate cellular processes.
The use of computational methods, such as molecular docking and molecular dynamics simulations, has become increasingly important in evaluating the potential binding properties of compounds like this one. These techniques can help predict how 2-{1-[ (Tert-butoxy) carbony l]-3-methylpi peridin -4 -yl}-3-[ (propa n -2 -y l ) carbamoy l]pr opanoic acid (CAS No. 2138257 -75 -5) interacts with biological targets at an atomic level. This information can guide further optimization efforts and help prioritize compounds for experimental validation.
The growing body of evidence supporting the use of piperidine derivatives in drug development underscores their importance as pharmacophores. As research continues to uncover new biological targets and mechanisms, compounds like 2-{1-[ (Tert-butoxy) carbony l]-3-methylpi peridin -4 -yl}-3-[ (propa n -2 y l ) carbamoy l]pr opanoic acid (CAS No. 2138257 -75 -5) will remain valuable assets in the quest for novel therapeutics.
2138257-75-5 (2-{1-[(Tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-3-[(propan-2-yl)carbamoyl]propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)